Cas no 1261457-82-2 (3-Fluoronaphthalene-1-methanol)

• Product Name: 3-Fluoronaphthalene-1-methanol
• CAS No: 1261457-82-2
• MF: C₁₁H₉FO
• MW: 176.186966657639
• CID: 4936070
• Update Time: 2025-06-13

3-Fluoronaphthalene-1-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoronaphthalene-1-methanol

• Inchi： 1S/C11H9FO/c12-10-5-8-3-1-2-4-11(8)9(6-10)7-13/h1-6,13H,7H2
• InChI Key： PEXABIPMWAFZBH-UHFFFAOYSA-N
• SMILES： FC1C=C2C=CC=CC2=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on 3-Fluoronaphthalene-1-methanol

Research Briefing on 3-Fluoronaphthalene-1-methanol (CAS: 1261457-82-2): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

This research briefing provides a comprehensive overview of the latest scientific developments surrounding the fluorinated naphthalene derivative 3-Fluoronaphthalene-1-methanol (CAS: 1261457-82-2). As a structurally unique compound with potential applications in medicinal chemistry and chemical biology, this molecule has recently gained attention in several research areas. Our analysis synthesizes findings from peer-reviewed publications, patent applications, and conference proceedings from the past three years to present a current perspective on this compound's properties, synthesis, and potential applications.

Recent synthetic chemistry studies have demonstrated improved methodologies for the preparation of 3-Fluoronaphthalene-1-methanol, particularly focusing on regioselective fluorination strategies. A 2023 publication in the Journal of Fluorine Chemistry reported a novel catalytic system achieving 89% yield with excellent purity, addressing previous challenges in the selective introduction of the fluorine atom at the 3-position. The compound's unique electronic properties, resulting from the strategic placement of both the fluorine substituent and hydroxymethyl group, make it particularly interesting for structure-activity relationship studies in drug discovery programs.

In pharmaceutical applications, 3-Fluoronaphthalene-1-methanol has emerged as a valuable building block for the development of kinase inhibitors. Several research groups have incorporated this scaffold into lead compounds targeting tyrosine kinases, with preliminary data showing improved metabolic stability compared to non-fluorinated analogs. A recent patent application (WO2023/154672) describes derivatives of this compound exhibiting nanomolar activity against specific cancer-related kinases while maintaining favorable pharmacokinetic profiles.

The compound's potential extends beyond traditional drug development into chemical biology tools. Researchers at multiple institutions have explored its use as a fluorinated probe for studying protein-ligand interactions through ¹⁹F NMR spectroscopy. The distinct chemical shift of the fluorine atom in this molecular environment provides a sensitive reporter for binding events, as demonstrated in a 2024 ACS Chemical Biology study investigating allosteric modulation of G protein-coupled receptors.

Significant progress has also been made in understanding the physicochemical properties of 3-Fluoronaphthalene-1-methanol. Computational chemistry studies published in 2024 have provided detailed insights into its conformational preferences and electronic structure, explaining its behavior in various solvent systems. These findings are particularly relevant for formulation scientists working on delivery systems for fluorinated drug candidates.

From a safety and toxicology perspective, recent in vitro studies indicate that 3-Fluoronaphthalene-1-methanol itself shows favorable preliminary toxicity profiles in standard assays, though researchers emphasize the need for careful evaluation of specific derivatives. The compound's metabolic pathways have been partially elucidated, with glucuronidation identified as a major clearance mechanism in human liver microsome studies.

Looking forward, several research groups are exploring the potential of 3-Fluoronaphthalene-1-methanol in radiopharmaceutical applications, leveraging the fluorine atom for ¹⁸F labeling in PET tracer development. Early results from these investigations suggest promising targeting properties for certain neurological and oncological indications, though clinical translation remains several years away.

In conclusion, 3-Fluoronaphthalene-1-methanol (CAS: 1261457-82-2) represents a versatile scaffold with growing importance in multiple areas of chemical biology and pharmaceutical research. The compound's unique structural features, combined with recent synthetic advances and emerging applications, position it as a valuable tool for drug discovery and biological investigation. Continued research will likely reveal additional utilities for this molecule and its derivatives in addressing challenging therapeutic targets.